2-amino-N-(4-ethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-ethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20FN3O2/c1-2-15-6-12-18(13-7-15)27-24(30)20-19-5-3-4-14-28(19)22(21(20)26)23(29)16-8-10-17(25)11-9-16/h3-14H,2,26H2,1H3,(H,27,30)
• InChI Key: BSBIEWFDOWYVJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H20FN3O2
• Molecular Weight: 401.4 g/mol

Description

2-amino-N-(4-ethylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EF24 and has been studied extensively for its potential therapeutic benefits.

Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis Techniques : Research has developed methods for preparing compounds with similar structures, involving reactions such as heating ethyl 2-(benzoylamino)-3-(phenylhydrazono)propanoates with polyphosphoric acid, leading to various ethyl 3-(benzoylamino)-1H-indole-2-carboxylates. These techniques underline the flexibility and adaptability of indole and indolizine derivatives in synthetic chemistry, providing a foundation for more complex molecule assembly (Cucek & Verček, 2008).

Photoluminescence Behavior : Studies on 6-Amino-8-cyanobenzo[1, 2-b]indolizines, compounds related to the target molecule, reveal unique acid-responsive photoluminescence behavior, offering insights into the potential use of such compounds in developing pH-sensitive photoluminescent materials. This property is particularly relevant for applications requiring materials that change their optical properties in response to environmental stimuli (Outlaw et al., 2016).

Potential Biological Activities

Antitumor Activity : The synthesis of compounds bearing the indolizine motif has been linked to the inhibition of cancer cell proliferation. This indicates the potential therapeutic applications of such molecules in cancer treatment, demonstrating the importance of synthetic versatility in discovering new antitumor agents (Hao et al., 2017).

Anticancer and Antimicrobial Agents : Novel derivatives of indolizine, specifically those featuring (4-Fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone, have shown promising anti-cancer and antimicrobial properties. This underscores the dual-functionality of such compounds in addressing both cancer and infectious diseases, highlighting the broad spectrum of biological applications possible with indolizine derivatives (Naik et al., 2022).

Advanced Synthesis Strategies

Domino Reactions : The development of one-pot domino reactions for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives showcases innovative approaches in chemical synthesis. Such strategies enhance efficiency and reduce the steps required in the synthesis of complex molecules, reflecting the ongoing advancements in synthetic methodologies (Ziyaadini et al., 2011).